![molecular formula C8H3ClF4O2 B2837235 2-Chloro-3-fluoro-4-(trifluoromethyl)benzoic acid CAS No. 1805457-37-7](/img/structure/B2837235.png)
2-Chloro-3-fluoro-4-(trifluoromethyl)benzoic acid
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Overview
Description
“2-Chloro-3-fluoro-4-(trifluoromethyl)benzoic acid” is a substituted benzoic acid derivative . It has a molecular weight of 242.56 .
Synthesis Analysis
The synthesis of “2-Chloro-3-fluoro-4-(trifluoromethyl)benzoic acid” can be achieved from carbon monoxide and 3-CHLORO-4-IODOBENZOTRIFLUORIDE . More detailed synthesis methods and uses for various diseases and disorders can be found in the literature .Molecular Structure Analysis
The molecular structure of “2-Chloro-3-fluoro-4-(trifluoromethyl)benzoic acid” can be represented by the InChI code: 1S/C8H3ClF4O2/c9-5-4(8(11,12)13)2-1-3(6(5)10)7(14)15/h1-2H,(H,14,15) .Chemical Reactions Analysis
As a synthetic building block, “2-Chloro-3-fluoro-4-(trifluoromethyl)benzoic acid” can be easily attached to molecular scaffolds through condensation reactions . It has also been used in the synthesis of 1,3,4-oxadiazole derivatives .Physical And Chemical Properties Analysis
The compound has a density of 1.5±0.1 g/cm³, a boiling point of 280.3±40.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.6 mmHg at 25°C . It also has a molar refractivity of 43.1±0.3 cm³ .Scientific Research Applications
- The increased potency results from halogen bonding interactions between the fluorinated groups and proteins .
- Researchers have used 4-(Trifluoromethyl)benzoic acid in the synthesis of salicylanilide 4-(trifluoromethyl)benzoates via N,N’-dicyclohexylcarbodiimide coupling in dry N,N-dimethylformamide .
- The use of a droplet-based microreactor with mixed acids enabled efficient aromatic nitration, overcoming technical challenges associated with highly exothermic reactions .
Agonistic Activity Enhancement in G Protein-Coupled Receptors
Synthesis of Salicylanilide 4-(Trifluoromethyl)benzoates
Continuous Flow Nitration
Ultra Trace Analysis of Fluorinated Aromatic Carboxylic Acids
These applications highlight the versatility and significance of this compound in various scientific contexts. If you need further details or additional applications, feel free to ask
Safety and Hazards
The compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause skin irritation, serious eye irritation, and respiratory irritation . Safety measures include wearing personal protective equipment, ensuring adequate ventilation, and avoiding ingestion and inhalation .
Mechanism of Action
Target of Action
Similar compounds have been shown to interact with g protein-coupled receptors .
Mode of Action
It’s known that the compound can participate in suzuki–miyaura cross-coupling reactions , which are widely used in organic chemistry for the formation of carbon-carbon bonds .
Biochemical Pathways
It’s known that the compound can be involved in the synthesis of other complex molecules, potentially affecting various biochemical pathways .
Pharmacokinetics
The compound’s solubility in dense carbon dioxide has been evaluated, which could influence its bioavailability .
Result of Action
It’s known that the compound is used as an intermediate in the synthesis of other compounds, which could have various biological effects .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 2-Chloro-3-fluoro-4-(trifluoromethyl)benzoic acid. For instance, the compound’s reactivity can be influenced by the reaction temperature and the presence of other substances . Furthermore, the compound’s solubility in dense carbon dioxide suggests that its action could be influenced by the surrounding gas environment .
properties
IUPAC Name |
2-chloro-3-fluoro-4-(trifluoromethyl)benzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H3ClF4O2/c9-5-3(7(14)15)1-2-4(6(5)10)8(11,12)13/h1-2H,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YEIOOXKQWUDMRZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1C(=O)O)Cl)F)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H3ClF4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.55 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-3-fluoro-4-(trifluoromethyl)benzoic acid |
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